3-tert-butyl-N'-(4-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-tert-butyl-N-[(E)-(4-methoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H20N4O2/c1-16(2,3)14-9-13(18-19-14)15(21)20-17-10-11-5-7-12(22-4)8-6-11/h5-10H,1-4H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key: NNNSECRUHVCDNH-LICLKQGHSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)C(=O)NN=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC(C)(C)C1=CC(=NN1)C(=O)N/N=C/C2=CC=C(C=C2)OC
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• CAS No.: 1284275-05-3

Description

This compound is a type of N-heterocyclic amine. N-heterocyclic amines are valuable building blocks in drug discovery and modern organic synthesis because they are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals.

Synthesis Analysis

The compound was synthesized in an efficient one-pot two-step process by a solvent-free condensation/reduction reaction sequence starting from 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde. The one-pot reductive amination proceeded by the formation in situ of the N-(5-pyrazolyl)imine as a key synthetic intermediate of other valuable pyrazole derivatives.

Molecular Structure Analysis

The structure of the synthesized N-heterocyclic amine was fully characterized by FTIR-ATR, 1D and 2D NMR experiments, EIMS, and elemental analysis.

Chemical Reactions Analysis

The reductive amination is the most commonly used approach in the pharmaceutical industry for C–N bond construction due to its operational simplicity and a wide toolbox of protocols.

Future Directions

Pyrazole derivatives, such as this compound, have attracted more attention due to their wide range of physiological and pharmacological activities, proving to be a promising scaffold for the discovery of novel active pharmaceutical ingredients.